1-(2-cyclopropyl-1,3-dioxolan-2-yl)methanamine
Overview
Description
1-(2-Cyclopropyl-1,3-dioxolan-2-yl)methanamine (also known as 1-cyclopropyl-2-methyl-3-dioxolane-4-methanamine and abbreviated as CMDM) is an organic compound that belongs to a class of cyclic alkylamines. It is a colorless and odorless solid at room temperature, and is soluble in water and other organic solvents. CMDM has a wide range of applications in the fields of chemistry and biochemistry, including synthesis, drug delivery, and research.
Scientific Research Applications
CMDM has a wide range of applications in scientific research. It has been used as a reactant in organic synthesis to synthesize various organic compounds, such as cyclic amines, cyclic sulfones, and cyclic ethers. In addition, CMDM has been used as a drug delivery vehicle or prodrug to increase the bioavailability and stability of drugs. It has also been used in biochemistry research to study the structure and function of proteins, enzymes, and other biological molecules.
Mechanism of Action
The mechanism of action of CMDM is not fully understood. However, it has been suggested that the cyclopropyl group of CMDM can interact with the lipophilic environment of proteins, enzymes, and other biomolecules, which can lead to changes in their structure and function. In addition, the dioxolane group of CMDM can be hydrolyzed by enzymes, and the resulting products can interact with other biomolecules, leading to changes in their structure and function.
Biochemical and Physiological Effects
The biochemical and physiological effects of CMDM are not fully understood. However, it has been suggested that CMDM can interact with proteins, enzymes, and other biological molecules, leading to changes in their structure and function. In addition, CMDM has been shown to increase the solubility of drugs, which can lead to increased bioavailability and stability.
Advantages and Limitations for Lab Experiments
The main advantage of using CMDM in lab experiments is that it is a relatively inexpensive and readily available compound. It is also a colorless and odorless solid, making it easy to store and handle. Furthermore, CMDM is soluble in water and other organic solvents, making it suitable for a wide range of applications.
However, there are some limitations to using CMDM in lab experiments. For example, it is not very stable in the presence of light and air, and it can be hydrolyzed by enzymes. In addition, the mechanism of action of CMDM is not fully understood, so its effects on proteins, enzymes, and other biological molecules are not well understood.
Future Directions
There are a number of potential future directions for research involving CMDM. These include further investigation into the mechanism of action of CMDM on proteins, enzymes, and other biological molecules, as well as the development of new and improved synthesis methods for CMDM. In addition, further research is needed to explore the potential applications of CMDM in drug delivery and other biomedical applications. Finally, research into the stability of CMDM in different environments, as well as its interactions with other compounds, could lead to new and improved uses for CMDM.
Synthesis Methods
CMDM is synthesized through a two-step process. The first step involves the reaction of cyclopropylmethyl bromide with 2-methyl-3-dioxolane in the presence of a base such as sodium hydroxide or potassium hydroxide. This reaction yields 1-cyclopropyl-2-methyl-3-dioxolane-4-methanamine. The second step involves the reaction of the product from the first step with sodium hydroxide, which yields 1-(2-cyclopropyl-1,3-dioxolan-2-yl)methanamine.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(2-cyclopropyl-1,3-dioxolan-2-yl)methanamine involves the reaction of cyclopropylideneacetaldehyde with ethylene oxide followed by reduction of the resulting intermediate and subsequent reaction with ammonia.", "Starting Materials": [ "Cyclopropylideneacetaldehyde", "Ethylene oxide", "Sodium borohydride", "Ammonia" ], "Reaction": [ "Cyclopropylideneacetaldehyde is reacted with ethylene oxide in the presence of a Lewis acid catalyst to form the corresponding cyclic acetal intermediate.", "The cyclic acetal intermediate is then reduced using sodium borohydride to form the corresponding alcohol intermediate.", "The alcohol intermediate is then reacted with ammonia in the presence of a reducing agent to form 1-(2-cyclopropyl-1,3-dioxolan-2-yl)methanamine." ] } | |
CAS RN |
194729-46-9 |
Molecular Formula |
C7H13NO2 |
Molecular Weight |
143.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
